(Butan-2-yl)(3-methoxypropyl)amine
Overview
Description
“(Butan-2-yl)(3-methoxypropyl)amine” is a synthetic compound with the CAS No. 1038237-96-5 . It has a molecular weight of 145.24 and a molecular formula of C8H19NO .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a butan-2-yl group and a 3-methoxypropyl group attached to an amine (NH2) group .
Scientific Research Applications
Biocatalytic Applications
- Biocatalytic Reductive Amination for Short Chiral Amines: Amine dehydrogenases (AmDHs) have been utilized for the efficient synthesis of short-chain chiral amines, including hydroxylated or unfunctionalized small 2-aminoalkanes. This approach offers an alternative to transaminases for producing compounds like (S)-1-methoxypropan-2-amine and (S)-3-aminobutan-1-ol, achieving high conversions and enantioselectivities without protein engineering (Ducrot et al., 2021).
Synthetic Chemistry Innovations
- Ionic Liquid for CO2 Capture: A task-specific ionic liquid created by reacting 1-butyl imidazole with 3-bromopropylamine hydrobromide efficiently captures CO2 by forming a reversible carbamate salt. This ionic liquid demonstrates comparable efficiency to commercial amine sequestering agents and offers a recyclable, nonvolatile alternative for CO2 capture (Bates et al., 2002).
- Versatile Synthesis of 2-Alkyl-4-Aminopyridines: A two-step synthesis process has been developed for 2-alkyl-4-aminopyridines from cis-1-methoxy-1-buten-3-yne. This method involves acylation followed by amination and cyclization in ammonia, yielding substituted pyridines efficiently (Hegde et al., 2001).
Properties
IUPAC Name |
N-(3-methoxypropyl)butan-2-amine | |
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InChI |
InChI=1S/C8H19NO/c1-4-8(2)9-6-5-7-10-3/h8-9H,4-7H2,1-3H3 | |
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InChI Key |
UWVROLHUWCJTTA-UHFFFAOYSA-N | |
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Canonical SMILES |
CCC(C)NCCCOC | |
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Molecular Formula |
C8H19NO | |
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Molecular Weight |
145.24 g/mol | |
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Retrosynthesis Analysis
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